Cas no 6370-08-7 (Acid Blue 158)

• Product Name: Acid Blue 158
• CAS No: 6370-08-7
• MF: C₂₀H₁₂N₂Na₂O₈S₂
• MW: 518.427424430847
• CID: 46702
• PubChem ID: 136496729
• Update Time: 2025-07-11

Acid Blue 158 Chemical and Physical Properties

Names and Identifiers

• Acid Blue 158
• ACID BLUE -158
• Chromacyl Blue GG
• Chromate(2-),hydro
• Chromate,hydroxy[3-(hydroxy-kappaO)-4-[[1-(hydroxy-kappaO)-8-sulfo-2-naphthalenyl]azo-kappaN1]-1-naphthalenesulfonato(4-)]-,disodium,(T-4)
• chromate,hydroxy[3-hydroxy-4-[(1-hydroxy-8-sulfo-2-naphthalenyl)azo]-1-nap
• Disodium 3-hydroxy-4-[(1-hydroxy-8-sulpho-2-naphthyl)azo]naphthalene-1-sulphonate
• hydroxy[3-(hydroxy-kappaO)-4-[[1-(hydroxy-kappaO)-8-sulfo-2-naphthalenyl]azo-kappaN1]-1-naphthaleneChromate
• disodium;3-hydroxy-4-[(1-hydroxy-8-sulfonatonaphthalen-2-yl)diazenyl]naphthalene-1-sulfonate
• C.I. Acid blue 158
• W-110123
• 6370-08-7

• Inchi： 1S/C20H14N2O8S2.2Na/c23-15-10-17(32(28,29)30)12-5-1-2-6-13(12)19(15)22-21-14-9-8-11-4-3-7-16(31(25,26)27)18(11)20(14)24;;/h1-10,23-24H,(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2/b22-21+;;
• InChI Key： RHRVBRDPYXKXCY-ZPZFBZIMSA-L
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1C=CC2=CC=CC(=C2C=1O)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 517.98300
• Monoisotopic Mass: 584.910648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 895
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203

Experimental Properties

• Density: 1.29
• Boiling Point: 508.4°C at 760 mmHg
• Flash Point: 261.3°C
• Refractive Index: 1.658
• PSA: 196.34000
• LogP: 5.78940